2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide

• Molecular Formula: C22H26BrN3O3
• Molecular Weight: 460.4 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C22H26BrN3O3/c1-16(2)22(28)26-13-11-25(12-14-26)19-7-5-18(6-8-19)24-21(27)15-29-20-9-3-17(23)4-10-20/h3-10,16H,11-15H2,1-2H3,(H,24,27)
• InChI Key: JUGHCFBBTKIAPD-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Br

Description

2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has shown promise as a tool for investigating various biochemical and physiological processes, and its unique structure makes it an interesting subject for further study.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide is not fully understood, but it is thought to act by binding to specific target molecules in cells and altering their function. This compound has been shown to bind to a number of different proteins and enzymes, including kinases and phosphatases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide are varied and depend on the specific target molecule that it binds to. Some studies have shown that this compound can inhibit the activity of certain enzymes and proteins, while others have demonstrated that it can stimulate the activity of others.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide in lab experiments is its versatility. This compound can be used to investigate a wide range of biochemical and physiological processes, making it a valuable tool for many different types of research. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many possible directions for future research on 2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide. One area of interest is the development of more specific and potent analogs of this compound, which could be used to target specific proteins or enzymes with greater precision. Another potential direction is the investigation of the physiological effects of this compound in vivo, which could provide valuable insights into its potential therapeutic applications. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential interactions with other molecules in cells.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide involves several steps, including the preparation of intermediate compounds and the final coupling reaction. One common method for synthesizing this compound involves the use of a palladium-catalyzed coupling reaction between an aryl bromide and an amide.

Scientific Research Applications

2-(4-bromophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been used in a variety of scientific research applications, including studies of protein-protein interactions, enzyme activity, and receptor binding. This compound has also been investigated for its potential use in drug discovery and development.